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Compound of Interest

Compound Name: Bromo(2H3)methane

Cat. No.: B073400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the stability and recommended storage conditions

for Bromo(2H3)methane (deuterated methyl bromide, CD3Br). Understanding the stability

profile of this isotopically labeled compound is critical for its effective use in research and

development, particularly in applications such as tracer studies and as a reagent in complex

organic syntheses. This document synthesizes available data on its non-deuterated analogue,

methyl bromide (CH3Br), and interprets it in the context of the kinetic isotope effect (KIE)

conferred by deuterium substitution.

Core Stability Profile
Bromo(2H3)methane is a colorless, volatile liquid or gas at room temperature. Its stability is

influenced by several factors, including temperature, light, and the presence of moisture and

incompatible materials. The primary degradation pathway for Bromo(2H3)methane is

nucleophilic substitution, particularly hydrolysis.

A key feature enhancing the stability of Bromo(2H3)methane compared to its non-deuterated

counterpart is the kinetic isotope effect (KIE). The replacement of hydrogen with deuterium

results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H)

bond. This is because the greater mass of deuterium leads to a lower zero-point vibrational

energy for the C-D bond, thus requiring more energy to break. For SN2 reactions, such as

hydrolysis, this effect leads to a slower reaction rate. The KIE for the nucleophilic substitution of
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deuterated methyl halides can result in a reaction rate that is 2 to 3 times slower than that of

the non-deuterated form.

Quantitative Stability Data
The following tables summarize the known physical properties and extrapolated stability data

for Bromo(2H3)methane. Data for methyl bromide is included for comparison, and the impact

of the KIE is noted where applicable.

Table 1: Physical and Chemical Properties

Property
Bromo(2H3)methan
e (CD3Br)

Methyl Bromide
(CH3Br)

Reference

Molecular Weight 97.96 g/mol 94.94 g/mol

Boiling Point 4 °C 3.6 °C

Melting Point -94 °C -93.7 °C

Density
~1.73 g/cm³ (liquid at

0°C)

1.73 g/cm³ (liquid at

0°C)

Vapor Pressure 1420 mmHg at 20 °C 1420 mmHg at 20 °C

Table 2: Stability under Various Conditions
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Condition
Effect on
Bromo(2H3)methan
e

Quantitative Data
(Extrapolated)

Reference

Hydrolysis

Slow degradation to

methanol-d3 and

hydrobromic acid via

an SN2 mechanism.

The rate is

significantly slower

than for methyl

bromide due to the

KIE.

The rate of hydrolysis

is expected to be 2-3

times slower than for

CH3Br.

Photodegradation

Can undergo

photohydrolysis in the

presence of UV light.

Specific quantum yield

data is not available. It

is recommended to

protect from light.

Thermal Stress

Thermally stable

under normal

laboratory and storage

conditions.

Decomposition occurs

at high temperatures

(>400 °C).

The C-Br bond

dissociation energy is

the primary

determinant of thermal

stability.

Oxidation

Susceptible to

reaction with strong

oxidizing agents.

N/A

Incompatible Materials

Reacts with

aluminum,

magnesium, zinc,

strong bases, and

dimethyl sulfoxide.

N/A

Recommended Storage Conditions
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To ensure the long-term integrity and purity of Bromo(2H3)methane, the following storage

conditions are recommended:

Table 3: Recommended Storage Parameters

Parameter Recommendation Rationale

Temperature -20°C

Minimizes volatility and slows

potential degradation

reactions.

Container
Tightly sealed, pressure-rated

cylinder or lecture bottle.

Prevents leakage of the

volatile compound and ingress

of moisture.

Atmosphere

Store under an inert

atmosphere (e.g., nitrogen or

argon).

Reduces the risk of reaction

with atmospheric moisture and

oxygen.

Light Exposure
Store in a dark location or in

an amber-colored container.

Protects from potential

photodegradation.

Ventilation

Store in a well-ventilated,

designated area for

compressed gases or volatile

liquids.

Ensures safety in case of

accidental release.

Incompatibilities

Store away from strong

oxidizing agents, reactive

metals (e.g., aluminum,

magnesium), and strong

bases.

Prevents potentially vigorous

or explosive reactions.

Experimental Protocols
While a specific, standardized stability-indicating assay for Bromo(2H3)methane is not publicly

available, a general experimental protocol can be adapted from methods for volatile organic

compounds.

Protocol: Isothermal Stability Assessment by Gas Chromatography
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1. Objective: To determine the rate of degradation of Bromo(2H3)methane at a specific

temperature.

2. Materials:

Bromo(2H3)methane
Gas-tight syringes
Headspace vials with PTFE-lined septa
Gas chromatograph with a suitable column (e.g., DB-624) and detector (e.g., Mass
Spectrometer or Flame Ionization Detector)
Temperature-controlled oven or incubator
Inert gas for headspace (e.g., nitrogen)

3. Methodology:

Prepare a series of headspace vials.
Introduce a known amount of Bromo(2H3)methane into each vial.
Pressurize the vials with an inert gas to a standardized pressure.
Place the vials in a temperature-controlled oven at the desired test temperature (e.g., 40°C).
At specified time points (e.g., 0, 24, 48, 72, 96 hours), remove a vial from the oven.
Allow the vial to equilibrate to room temperature.
Using a gas-tight syringe, withdraw a sample from the headspace.
Inject the sample into the gas chromatograph.
Quantify the peak area of the Bromo(2H3)methane.
Plot the concentration of Bromo(2H3)methane as a function of time to determine the
degradation kinetics.

Visualizations
The following diagrams illustrate key concepts related to the stability and handling of

Bromo(2H3)methane.
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Factors Influencing Bromo(2H3)methane Stability
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Factors influencing the stability of Bromo(2H3)methane.
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Workflow for Ensuring Bromo(2H3)methane Stability

Receive
Bromo(2H3)methane
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Recommended workflow for the handling and storage of Bromo(2H3)methane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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